Cas no 66208-42-2 (octahydro-5-hydroxy-4,7-methano-1H-indenecarboxylic acid)

• Product Name: octahydro-5-hydroxy-4,7-methano-1H-indenecarboxylic acid
• CAS No: 66208-42-2
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 963472
• PubChem ID: 6455280
• Update Time: 2025-04-19

octahydro-5-hydroxy-4,7-methano-1H-indenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• octahydro-5-hydroxy-4,7-methano-1H-indenecarboxylic acid
• 5-hydroxyoctahydro-1H-4,7-methanoindene-1-carboxylic acid
• FORIVXAMKGSSHE-UHFFFAOYSA-N
• 66208-42-2
• EINECS 266-236-3
• DTXSID40984693
• NS00055049

• Inchi： 1S/C11H16O3/c12-9-4-5-3-8(9)6-1-2-7(10(5)6)11(13)14/h5-10,12H,1-4H2,(H,13,14)
• InChI Key： FORIVXAMKGSSHE-UHFFFAOYSA-N
• SMILES： OC1CC2CC1C1CCC(C(=O)O)C12

Computed Properties

• Exact Mass: 196.10998
• Monoisotopic Mass: 196.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 1.1

Experimental Properties

• Density: 1.319
• Boiling Point: 376.8°C at 760 mmHg
• Flash Point: 195.9°C
• Refractive Index: 1.586
• PSA: 57.53